Cas no 435273-39-5 (1-Isoquinolinecarbothioamide)
1-Isoquinolinecarbothioamide structure
Product Name:1-Isoquinolinecarbothioamide
CAS No:435273-39-5
MF:C10H8N2S
MW:188.248920440674
MDL:MFCD06738916
CID:327021
PubChem ID:22049768
Update Time:2025-08-03
1-Isoquinolinecarbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarbothioamide
- isoquinoline-1-carbothioamide
- Isoquinoline-1-carbothioic acid amide
- SCHEMBL3816448
- AKOS013263882
- CS-0452541
- ISOQUINOLINE-1-CARBOTHIOICACIDAMIDE
- A918067
- FT-0695808
- AB28167
- DTXSID10622015
- 435273-39-5
- DB-070441
-
- MDL: MFCD06738916
- Inchi: 1S/C10H8N2S/c11-10(13)9-8-4-2-1-3-7(8)5-6-12-9/h1-6H,(H2,11,13)
- InChI Key: HLWSLJSWUSSKDL-UHFFFAOYSA-N
- SMILES: S=C(C1C2C=CC=CC=2C=CN=1)N
Computed Properties
- Exact Mass: 188.04100
- Monoisotopic Mass: 188.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 71.00000
- LogP: 2.56930
1-Isoquinolinecarbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189004600-1g |
Isoquinoline-1-carbothioamide |
435273-39-5 | 97% | 1g |
$544.50 | 2023-09-01 | |
| Alichem | A189004600-5g |
Isoquinoline-1-carbothioamide |
435273-39-5 | 97% | 5g |
$2189.00 | 2023-09-01 | |
| Chemenu | CM240317-1g |
Isoquinoline-1-carbothioamide |
435273-39-5 | 97% | 1g |
$463 | 2021-08-04 | |
| Chemenu | CM240317-5g |
Isoquinoline-1-carbothioamide |
435273-39-5 | 97% | 5g |
$1861 | 2021-08-04 | |
| Chemenu | CM240317-1g |
Isoquinoline-1-carbothioamide |
435273-39-5 | 97% | 1g |
$*** | 2023-05-30 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0125-1g |
Isoquinoline-1-carbothioic acid amide |
435273-39-5 | 96% | 1g |
15943.2CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0125-5g |
Isoquinoline-1-carbothioic acid amide |
435273-39-5 | 96% | 5g |
58345.32CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0125-500mg |
Isoquinoline-1-carbothioic acid amide |
435273-39-5 | 96% | 500mg |
8463.46CNY | 2021-05-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-295205-250mg |
Isoquinoline-1-carbothioic acid amide, |
435273-39-5 | 250mg |
¥2023.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295205A-1g |
Isoquinoline-1-carbothioic acid amide, |
435273-39-5 | 1g |
¥5054.00 | 2023-09-05 |
1-Isoquinolinecarbothioamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
435273-39-5 (1-Isoquinolinecarbothioamide) Related Products
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